Cas no 2171746-09-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid
• CAS No: 2171746-09-9
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6118696
• PubChem ID: 165515613
• Update Time: 2025-06-07

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid
• EN300-1508373
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[3-(methylsulfanyl)cyclohexyl]carbamoyl}propanoic acid
• 2171746-09-9

• Inchi： 1S/C26H30N2O5S/c1-34-17-8-6-7-16(13-17)27-25(31)23(14-24(29)30)28-26(32)33-15-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,16-17,22-23H,6-8,13-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ZALZIQRZFABAKY-UHFFFAOYSA-N
• SMILES： S(C)C1CCCC(C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclohexylcarbamoyl}propanoic Acid (CAS No. 2171746-09-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid, identified by its CAS number 2171746-09-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and a methylsulfanyl cyclohexylcarbamoyl group. These features contribute to its unique chemical properties and biological interactions, which are being explored for their potential in drug design and discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid suggests that it may possess the ability to interact with specific targets in the body, thereby influencing physiological processes. This has led to its investigation as a potential lead compound in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that molecules with similar structural motifs can exhibit neuroprotective properties, which are crucial for conditions such as Alzheimer's disease and Parkinson's disease. The presence of the fluoren-9-ylmethoxycarbonyl group in particular has been associated with enhanced binding affinity to certain neurotransmitter receptors, suggesting that this compound may be able to modulate neuronal activity effectively.

Furthermore, the methylsulfanyl cyclohexylcarbamoyl moiety adds another layer of complexity to the compound's biological behavior. This group has been shown to influence the pharmacokinetic properties of molecules, potentially enhancing their bioavailability and metabolic stability. Such characteristics are highly desirable in drug candidates, as they can significantly impact the overall efficacy and safety of a therapeutic agent.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate reactions that require precise control over reaction conditions and reagent selection. This level of complexity underscores the expertise required to produce such compounds on an industrial scale, highlighting the importance of advanced synthetic methodologies in pharmaceutical research.

Recent advancements in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling techniques have allowed researchers to predict the binding interactions between 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid and its potential targets with high accuracy. These simulations have provided valuable insights into the compound's mechanism of action and have guided the optimization of its structure for improved biological activity.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid (CAS No. 2171746-09-9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, it is likely that this compound will play an important role in the discovery and development of new therapeutic agents.